Cas no 1335054-82-4 (2-(2-chloropyridin-3-yl)ethan-1-ol)

• Product Name: 2-(2-chloropyridin-3-yl)ethan-1-ol
• CAS No: 1335054-82-4
• MF: C₇H₈ClNO
• MW: 157.597520828247
• MDL: MFCD28661834
• CID: 4589121
• PubChem ID: 60099269
• Update Time: 2025-11-02

2-(2-chloropyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloropyridin-3-yl)ethan-1-ol

• MDL： MFCD28661834
• Inchi： 1S/C7H8ClNO/c8-7-6(3-5-10)2-1-4-9-7/h1-2,4,10H,3,5H2
• InChI Key： KNHQHJQPALERPQ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC=C1CCO

Additional information on 2-(2-chloropyridin-3-yl)ethan-1-ol

Comprehensive Guide to 2-(2-Chloropyridin-3-yl)ethan-1-ol (CAS No. 1335054-82-4): Properties, Applications, and Market Insights

2-(2-Chloropyridin-3-yl)ethan-1-ol (CAS No. 1335054-82-4) is a versatile chloropyridine derivative with significant importance in pharmaceutical and agrochemical research. This compound, characterized by its hydroxyl-functionalized pyridine structure, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular formula C₇H₈ClNO and molecular weight of 157.60 g/mol make it particularly valuable for heterocyclic chemistry applications.

The growing interest in pyridine-based compounds like 2-(2-Chloropyridin-3-yl)ethan-1-ol stems from their broad utility in drug discovery. Recent trends in medicinal chemistry highlight the importance of such building blocks for developing kinase inhibitors and central nervous system (CNS) drugs. The compound's chloropyridine moiety offers excellent potential for further functionalization, making it a popular choice among researchers working on targeted therapies.

From a synthetic perspective, 1335054-82-4 demonstrates remarkable stability under various reaction conditions. Its ethanol-substituted pyridine structure allows for diverse transformations, including oxidation to the corresponding aldehyde or further derivatization through the hydroxyl group. These properties have led to increased demand from contract research organizations (CROs) and pharmaceutical development teams worldwide.

The application spectrum of 2-(2-Chloropyridin-3-yl)ethan-1-ol extends beyond pharmaceuticals. In agrochemical research, this compound serves as a precursor for novel crop protection agents. The chloropyridine scaffold is particularly valued for its ability to enhance the biological activity of pesticides and herbicides, addressing current challenges in sustainable agriculture and food security.

Market analysis reveals steady growth in the demand for fine chemicals like 1335054-82-4, driven by expanding drug discovery pipelines and increased R&D investment in specialty chemicals. The compound's unique structural features position it favorably in the competitive landscape of pharmaceutical intermediates, with particular relevance to cancer research and neurological disorder treatments.

Quality control aspects of 2-(2-Chloropyridin-3-yl)ethan-1-ol production have gained attention following recent advancements in analytical chemistry techniques. Modern HPLC methods and spectroscopic characterization protocols ensure high purity standards, meeting the stringent requirements of GMP manufacturing facilities. These developments have significantly improved the compound's reliability for scale-up processes in industrial applications.

Environmental considerations surrounding chlorinated pyridine derivatives have prompted innovation in green chemistry approaches to 1335054-82-4 synthesis. Recent patents highlight more sustainable production methods that minimize waste generation while maintaining high yields, aligning with global ESG (Environmental, Social, and Governance) standards in the chemical industry.

The future outlook for 2-(2-Chloropyridin-3-yl)ethan-1-ol appears promising, with emerging applications in material science and electronic chemicals. Its potential as a ligand in catalysis systems and as a building block for functional materials is currently under investigation, opening new avenues for this versatile compound beyond its traditional uses in life sciences.

For researchers considering 1335054-82-4 for their projects, proper handling and storage recommendations include protection from moisture and storage at controlled room temperature. While not classified as hazardous under standard conditions, appropriate laboratory safety protocols should always be followed when working with this or any chemical substance.

In conclusion, 2-(2-Chloropyridin-3-yl)ethan-1-ol represents an important tool in modern chemical research, bridging multiple disciplines from medicinal chemistry to advanced materials. Its unique structural features and versatile reactivity continue to make it a valuable asset in addressing current scientific challenges and developing innovative solutions across various industries.